Cas no 1889057-34-4 (Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)-
• CAS No: 1889057-34-4
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 5263972
• Update Time: 2025-05-19

Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)-

• Inchi： 1S/C8H13NO5S/c10-7(11)8(1-2-8)15(12,13)9-3-5-14-6-4-9/h1-6H2,(H,10,11)
• InChI Key： JVPXMDIFQPBYBX-UHFFFAOYSA-N
• SMILES： C1(S(N2CCOCC2)(=O)=O)(C(O)=O)CC1

Additional information on Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)-

Exploring the Potential of Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- (CAS No. 1889057-34-4) in Modern Research

The compound Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- (CAS No. 1889057-34-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This molecule combines a cyclopropane ring with a morpholine sulfonyl group, creating a versatile scaffold that is increasingly being explored for its bioactive properties. Researchers are particularly interested in its role as an intermediate in the synthesis of novel compounds, as well as its potential interactions with biological targets.

One of the most frequently searched questions related to this compound is: "What are the applications of Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- in drug discovery?" The answer lies in its ability to act as a building block for more complex molecules. The cyclopropane moiety is known for its stability and ability to mimic peptide bonds, making it valuable in medicinal chemistry. Meanwhile, the morpholine sulfonyl group can enhance solubility and bioavailability, two critical factors in drug development. This dual functionality positions the compound as a promising candidate for further study.

Another hot topic in the scientific community is the search for sustainable synthetic methods. Researchers are investigating eco-friendly approaches to produce Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- with minimal environmental impact. Techniques such as catalytic cyclopropanation and green solvent systems are being explored to optimize its synthesis. These efforts align with the growing demand for green chemistry solutions, a trend that has gained traction in both academic and industrial settings.

The compound's structural versatility also makes it a subject of interest in computational chemistry. Scientists are using molecular docking and quantum mechanical calculations to predict its interactions with various enzymes and receptors. These simulations help identify potential therapeutic applications, such as enzyme inhibition or receptor modulation, without the need for extensive lab work. This approach is particularly relevant in the era of AI-driven drug discovery, where speed and efficiency are paramount.

In addition to its pharmaceutical potential, Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- is being studied for its role in material science. Its unique combination of rigid and flexible components could contribute to the development of advanced polymers or coatings with tailored properties. For instance, the sulfonyl group may impart thermal stability, while the cyclopropane ring could influence mechanical strength. Such applications are increasingly relevant as industries seek innovative materials for electronics, aerospace, and other high-tech fields.

As research into this compound progresses, safety and regulatory considerations remain a priority. While Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to best practices when working with this or any chemical substance. This proactive approach aligns with the broader emphasis on responsible research and ethical science.

In summary, Cyclopropanecarboxylic acid, 1-(4-morpholinylsulfonyl)- (CAS No. 1889057-34-4) represents a fascinating area of study with implications across multiple disciplines. Its structural uniqueness, combined with its potential in drug discovery, green chemistry, and material science, makes it a compound worth watching. As scientific tools and methodologies continue to evolve, so too will our understanding of this molecule's full capabilities.